{3-[(6-Bromohexyl)oxy]propyl}benzene

• CAS RN: 94749-20-9
• Molecular Formula: C15H23BrO
• Molecular Weight: 299.25 g/mol
• IUPAC Name: 3-(6-bromohexoxy)propylbenzene
• InChI: InChI=1S/C15H23BrO/c16-12-6-1-2-7-13-17-14-8-11-15-9-4-3-5-10-15/h3-5,9-10H,1-2,6-8,11-14H2
• InChI Key: MPMCWADGFSGTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCOCCCCCCBr

Description

{3-[(6-Bromohexyl)oxy]propyl}benzene is a useful research compound. Its molecular formula is C15H23BrO and its molecular weight is 299.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Phenylpropanol (3.00 g) and 1,6-dibromohexane hydrogen sulphate (0.5 g) and 12.5 M aqueous NaOH (16 ml) for 30 h. The mixture was diluted with H2O (80 ml), extracted with ER (3×100 ml), and the combined organic extracts were washed consecutively with H2O (80 ml) and BR (80 ml). The dried extracts were evaporated and the residual oil purified by [FCS], eluting with CX (one columnful), followed by EA-CX (1:20) to give the title compound (5.35 g) as a colourless oil.

Synthesis routes and methods II

Procedure details

3-Phenylpropanol (3.00 g) and 1,6-dibromohexane (16.10 g, 10.2 ml) were stirred rapidly at RT with tetra-n-butylammonium hydrogen sulphate (0.5 g) and 12.5M aqueous NaOH (16 ml) for 30 h. The mixture was diluted with H2O (80 ml), extracted with ER (3×100 ml), and the combined organic extracts were washed consecutively with H2O (80 ml) and BR (80 ml). The dried extracts were evaporated and the residual oil purified by [FCS], eluting with CX (one columnful), followed by EA-CX (1:20) to give the title compound (5.35 g) as a colourless oil.